Cas no 2287302-84-3 (3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2287302-84-3
• MF: C₁₁H₁₁Cl₂N
• MW: 228.117740869522
• CID: 5996406
• PubChem ID: 137944164
• Update Time: 2025-05-21

3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6762069
• 2287302-84-3
• 3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentan-1-amine

• Inchi： 1S/C11H11Cl2N/c12-7-2-1-3-8(13)9(7)10-4-11(14,5-10)6-10/h1-3H,4-6,14H2
• InChI Key： JHMMGLPVSRCMBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C12CC(C1)(C2)N)Cl

Computed Properties

• Exact Mass: 227.0268547g/mol
• Monoisotopic Mass: 227.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentan-1-amine

3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentan-1-amine

3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentan-1-amine is a highly specialized organic compound with the CAS registry number 2287302-84-3. This compound is notable for its unique bicyclic structure and the presence of a dichlorophenyl group, which contributes to its distinctive chemical properties and potential applications in various fields of research and industry.

The compound's structure consists of a bicyclo[1.1.1]pentane framework, which is a highly rigid and stable system due to its three fused rings. This structural rigidity is often desirable in drug design as it can enhance the compound's bioavailability and pharmacokinetic properties. The substitution at the 3-position with a 2,6-dichlorophenyl group introduces additional electronic and steric effects, which can further modulate the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentan-1-amine in medicinal chemistry as a building block for constructing bioactive molecules. Researchers have explored its role in synthesizing novel drug candidates targeting various therapeutic areas, including central nervous system disorders and cancer.

One of the most significant advancements in the synthesis of this compound involves the use of palladium-catalyzed coupling reactions, which have enabled more efficient and selective methods for constructing the dichlorophenyl-substituted bicyclic amine framework. These methods not only improve yield but also reduce the environmental footprint compared to traditional synthetic approaches.

Moreover, computational studies have provided deeper insights into the electronic properties and conformational flexibility of 3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentan-1-amine. These studies have revealed that the compound exhibits favorable interactions with key biological targets, such as G-protein coupled receptors (GPCRs), making it a promising lead compound for drug discovery efforts.

In terms of applications beyond drug design, 3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentan-1-amine has shown potential in materials science as a precursor for advanced polymers and materials with tailored mechanical properties.

In conclusion, 3-(2,6-Dichlorophenyl)bicyclo[1.1.1]pentan-1-amine (CAS No: 2287302-84-3) stands out as a versatile and intriguing compound with wide-ranging applications across multiple disciplines. Its unique structure and promising biological profile continue to attract significant attention from researchers worldwide.